Cas no 1823773-68-7 (2-(3,5-Dichlorophenyl)butanoicacid)

• Product Name: 2-(3,5-Dichlorophenyl)butanoicacid
• CAS No: 1823773-68-7
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• MDL: MFCD28020836
• CID: 4622108
• PubChem ID: 130134746
• Update Time: 2025-06-08

2-(3,5-Dichlorophenyl)butanoicacid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)butanoicacid
• 2-(3,5-dichlorophenyl)butanoic acid

• MDL： MFCD28020836
• Inchi： 1S/C10H10Cl2O2/c1-2-9(10(13)14)6-3-7(11)5-8(12)4-6/h3-5,9H,2H2,1H3,(H,13,14)
• InChI Key： ZHFMOUGTOVNYEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(=O)O)CC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 2-(3,5-Dichlorophenyl)butanoicacid

Introduction to 2-(3,5-Dichlorophenyl)butanoic Acid (CAS No. 1823773-68-7)

2-(3,5-Dichlorophenyl)butanoic acid (CAS No. 1823773-68-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a butanoic acid moiety attached to a 3,5-dichlorophenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2-(3,5-Dichlorophenyl)butanoic acid is C₁₀H₉Cl₂O₂, and its molecular weight is approximately 240.08 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its use in various chemical and biological assays.

In recent years, 2-(3,5-Dichlorophenyl)butanoic acid has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(3,5-Dichlorophenyl)butanoic acid may have potential as a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(3,5-Dichlorophenyl)butanoic acid has also been investigated for its potential anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of 2-(3,5-Dichlorophenyl)butanoic acid as a lead compound for the development of new anticancer drugs.

In addition to its therapeutic applications, 2-(3,5-Dichlorophenyl)butanoic acid has also been studied for its use in chemical synthesis. The presence of the carboxylic acid functional group makes it an attractive starting material for the preparation of various derivatives through esterification, amide formation, and other chemical reactions. These derivatives can be further modified to create compounds with tailored properties for specific applications in materials science and pharmaceuticals.

The synthesis of 2-(3,5-Dichlorophenyl)butanoic acid typically involves multi-step processes that include the formation of the dichlorophenyl intermediate followed by the introduction of the butanoic acid moiety. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, some researchers have explored the use of green chemistry principles to develop catalytic processes that minimize waste and reduce energy consumption.

The safety profile of 2-(3,5-Dichlorophenyl)butanoic acid is an important consideration for its use in both research and commercial applications. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety in laboratory settings.

In conclusion, 2-(3,5-Dichlorophenyl)butanoic acid (CAS No. 1823773-68-7) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for further investigation into its therapeutic potential. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.